2-bromo-N-(3,3-dimethylcyclobutyl)acetamide
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Description
2-bromo-N-(3,3-dimethylcyclobutyl)acetamide is an organic compound with the molecular formula C8H14BrNO. It is a brominated acetamide derivative characterized by a cyclobutyl ring substituted with two methyl groups. This compound is of interest in various fields of scientific research due to its unique chemical structure and reactivity .
Properties
Molecular Formula |
C8H14BrNO |
|---|---|
Molecular Weight |
220.11 g/mol |
IUPAC Name |
2-bromo-N-(3,3-dimethylcyclobutyl)acetamide |
InChI |
InChI=1S/C8H14BrNO/c1-8(2)3-6(4-8)10-7(11)5-9/h6H,3-5H2,1-2H3,(H,10,11) |
InChI Key |
JWSAJZGFIUAUEQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(C1)NC(=O)CBr)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-bromo-N-(3,3-dimethylcyclobutyl)acetamide typically involves the bromination of N-(3,3-dimethylcyclobutyl)acetamide. The reaction is carried out using bromine or a bromine source such as N-bromosuccinimide (NBS) in the presence of a suitable solvent like dichloromethane. The reaction conditions often require controlled temperatures to ensure selective bromination at the desired position .
Industrial Production Methods
Industrial production methods for 2-bromo-N-(3,3-dimethylcyclobutyl)acetamide may involve large-scale bromination processes with optimized reaction conditions to maximize yield and purity. These methods often include purification steps such as recrystallization or chromatography to obtain the final product with high purity .
Chemical Reactions Analysis
Types of Reactions
2-bromo-N-(3,3-dimethylcyclobutyl)acetamide undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted by other nucleophiles, leading to the formation of different derivatives.
Reduction Reactions: The compound can be reduced to form the corresponding amine.
Oxidation Reactions: Oxidation can lead to the formation of more complex structures.
Common Reagents and Conditions
Substitution: Reagents such as sodium azide or potassium thiocyanate can be used under mild conditions.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.
Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.
Major Products Formed
Substitution: Formation of azides, thiocyanates, or other substituted derivatives.
Reduction: Formation of the corresponding amine.
Oxidation: Formation of more oxidized derivatives, potentially with additional functional groups.
Scientific Research Applications
2-bromo-N-(3,3-dimethylcyclobutyl)acetamide has several scientific research applications:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-bromo-N-(3,3-dimethylcyclobutyl)acetamide involves its interaction with specific molecular targets. The bromine atom can participate in electrophilic reactions, while the amide group can form hydrogen bonds with biological molecules. These interactions can affect various biochemical pathways and cellular processes .
Comparison with Similar Compounds
Similar Compounds
- 2-chloro-N-(3,3-dimethylcyclobutyl)acetamide
- 2-iodo-N-(3,3-dimethylcyclobutyl)acetamide
- N-(3,3-dimethylcyclobutyl)acetamide
Uniqueness
2-bromo-N-(3,3-dimethylcyclobutyl)acetamide is unique due to the presence of the bromine atom, which imparts distinct reactivity and properties compared to its chloro, iodo, and non-halogenated counterparts. The bromine atom enhances the compound’s electrophilicity, making it more reactive in substitution and other chemical reactions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
